Application Notes & Protocols: Nanoparticle-Based Formulations for Controlled Release of Levothyroxine

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Levothyroxine sodium pentahydrate*
CAS No.:	*6106-07-6*
Cat. No.:	*B1662789*

Get Quote

Abstract: Levothyroxine (L-T4) is the standard of care for hypothyroidism, but its narrow therapeutic index and susceptibility to degradation and interactions pose significant clinical challenges.[1][2] Conventional oral tablets can lead to fluctuating plasma concentrations, requiring stringent patient adherence to dosing schedules.[2] Nanoparticle-based drug delivery systems offer a transformative approach to overcome these limitations by protecting the drug from degradation, improving its bioavailability, and enabling sustained, controlled release.[3][4][5] This guide provides a comprehensive overview and detailed protocols for the formulation and characterization of two promising nanocarrier systems for levothyroxine: biodegradable polymeric nanoparticles (using Poly(lactic-co-glycolic acid)) and solid lipid nanoparticles (SLNs).

Introduction: The Rationale for Nanoparticulate Levothyroxine

© 2026 BenchChem. All rights reserved.

Levothyroxine is a labile molecule, prone to degradation in the presence of moisture, light, and certain excipients, which has led to numerous product recalls due to sub-potency.[1][6][7] Its absorption is significantly affected by food, coffee, and co-administered medications like calcium or iron supplements.[2] These factors complicate dose management for a drug where minor variations can shift a patient from a euthyroid to a hypo- or hyperthyroid state.

Nanoparticle encapsulation provides a robust solution by:

- Protecting the Active Pharmaceutical Ingredient (API): The nanoparticle matrix shields L-T4 from the harsh gastrointestinal environment and chemical degradation.[8]
- Enabling Controlled Release: By tuning the nanoparticle's composition, a predictable and sustained release profile can be achieved, reducing dosing frequency and improving patient compliance.[9][10][11]
- Improving Bioavailability: Nanocarriers can enhance drug solubility and permeability across the intestinal epithelium.[9]

This document serves as a practical guide for researchers, outlining field-proven methodologies for the synthesis, loading, and characterization of L-T4 nanoparticles.

Section 1: Nanocarrier Platform Selection

The choice of nanoparticle material is critical as it dictates the formulation's stability, drug release kinetics, and biocompatibility.[9] Two leading platforms for oral drug delivery are polymeric nanoparticles and lipid-based nanoparticles.


© 2026 BenchChem. All rights reserved.

Feature	Poly(lactic-co-glycolic acid) (PLGA) Nanoparticles	Solid Lipid Nanoparticles (SLNs)
Core Material	Biodegradable and biocompatible polymer.[12]	Solid lipids (e.g., triglycerides, fatty acids).[13]
Release Mechanism	Primarily bulk erosion and drug diffusion.[12]	Drug diffusion from the lipid matrix and lipid degradation.
Advantages	Well-established, FDA-approved polymer; tunable degradation and release rates by altering the lactide:glycolide ratio.[12][14]	High biocompatibility (made from physiological lipids); easy to scale up; high drug entrapment efficiency.[15]
Considerations	Potential for acidic microenvironment upon degradation, which could affect L-T4 stability.	Lower drug loading capacity compared to some polymeric systems; potential for polymorphic transitions during storage.

Section 2: Experimental Workflow Overview

The development and validation of a nanoparticle formulation follow a logical sequence of synthesis, characterization, and functional testing.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: General workflow for developing L-T4 loaded nanoparticles.

© 2026 BenchChem. All rights reserved.

Section 3: Protocol for L-T4 Loaded PLGA Nanoparticles

This protocol employs the single emulsion-solvent evaporation method, a robust technique for encapsulating hydrophobic drugs like levothyroxine.

3.1. Materials and Equipment

- Poly(lactic-co-glycolic acid) (PLGA), 50:50 lactide:glycolide ratio
- Levothyroxine Sodium
- Poly(vinyl alcohol) (PVA)
- Dichloromethane (DCM) or Ethyl Acetate
- Deionized water
- Probe sonicator or high-speed homogenizer
- Magnetic stirrer
- Rotary evaporator
- Centrifuge (refrigerated recommended)
- Lyophilizer (optional)

3.2. Step-by-Step Methodology

- Prepare the Organic Phase:
  - Dissolve 100 mg of PLGA and 10 mg of levothyroxine in 5 mL of DCM.
  - Ensure complete dissolution by gentle vortexing.
  - Scientist's Note: The drug-to-polymer ratio is a critical parameter. A 1:10 ratio is a common starting point, but this should be optimized to achieve desired loading and release kinetics.

© 2026 BenchChem. All rights reserved.

- Prepare the Aqueous Phase:
  - Dissolve 200 mg of PVA in 20 mL of deionized water to create a 1% w/v solution.
  - Heat gently (to ~60°C) on a magnetic stirrer to facilitate dissolution, then cool to room temperature.
  - Rationale: PVA acts as a surfactant, stabilizing the oil-in-water emulsion and preventing nanoparticle aggregation during formation.
- Form the Emulsion:
  - Add the organic phase to the aqueous phase dropwise while sonicating or homogenizing at high speed.
  - Emulsify for 2-5 minutes in an ice bath.
  - Causality: The energy input during emulsification directly controls the size of the resulting nanoparticles. Higher energy generally leads to smaller particles. The ice bath prevents solvent evaporation and potential drug degradation from the heat generated.
- Solvent Evaporation:
  - Transfer the emulsion to a beaker and stir magnetically at room temperature for 4-6 hours (or overnight) to allow the DCM to evaporate.
  - This process solidifies the PLGA nanoparticles, entrapping the levothyroxine within the polymer matrix.
- Harvesting and Washing:
  - Transfer the nanoparticle suspension to centrifuge tubes.
  - Centrifuge at ~15,000 x g for 20 minutes at 4°C.
  - Discard the supernatant, which contains residual PVA and unencapsulated drug.

© 2026 BenchChem. All rights reserved.

- Resuspend the pellet in deionized water and repeat the centrifugation step twice more to ensure complete removal of impurities.

- Storage/Lyophilization:
  - Resuspend the final pellet in a small volume of water containing a cryoprotectant (e.g., 5% trehalose).
  - Flash-freeze the suspension and lyophilize for 48 hours to obtain a dry powder.
  - Trustworthiness: Lyophilization enhances the long-term stability of the formulation. The cryoprotectant is essential to prevent particle aggregation during the freezing process.

Section 4: Protocol for L-T4 Loaded Solid Lipid Nanoparticles (SLNs)

This protocol is based on the microemulsion method, which is well-suited for producing small, uniform SLNs with high drug entrapment.[13][16]

4.1. Materials and Equipment

- Lipid: Glyceryl monostearate or a similar solid lipid
- Surfactant: Polysorbate 80 (Tween® 80)
- Co-surfactant: Butanol or Propylene glycol
- Levothyroxine Sodium
- Deionized water
- Water bath and magnetic stirrer
- Ultrasonic bath

4.2. Step-by-Step Methodology

- Prepare the Hot Microemulsion:


© 2026 BenchChem. All rights reserved.

- In a small beaker, combine the lipid (e.g., 2% w/w), levothyroxine (e.g., 0.05% w/w), surfactant (e.g., 2% w/v), and co-surfactant (e.g., 1% w/v).[16]
- Heat the mixture in a water bath to ~70°C (at least 5°C above the lipid's melting point) with continuous stirring until a clear, homogenous microemulsion is formed.
- Scientist's Note: The ratio of surfactant to co-surfactant is key to forming a stable microemulsion, which serves as the template for the nanoparticles.

- Prepare the Cold Aqueous Phase:
  - Prepare a volume of deionized water (typically 10 times the volume of the microemulsion) and cool it to 2-4°C in an ice bath.
- Nanoparticle Formation:
  - Disperse the hot microemulsion into the cold water under moderate magnetic stirring (e.g., 100 rpm).[16]
  - The rapid cooling of the lipid droplets causes them to solidify, forming SLNs and entrapping the levothyroxine.
  - Causality: This "shock cooling" process is critical. A large temperature gradient promotes rapid lipid recrystallization, leading to small particle sizes and high entrapment efficiency.
- Washing and Purification:
  - The resulting SLN dispersion can be washed to remove excess surfactant. Dialysis is a gentle and effective method.
  - Transfer the SLN dispersion to a dialysis bag (e.g., 8-12 kDa MWCO) and dialyze against deionized water for 12-24 hours, changing the water periodically.
  - Trustworthiness: This step is crucial for removing components that could cause toxicity or interfere with downstream analysis.
- Storage:

© 2026 BenchChem. All rights reserved.

- Store the final SLN dispersion at 4°C. For long-term stability, a stability study should be conducted. Studies have shown SLN formulations to be stable for at least 6 months under these conditions.[13]



Click to download full resolution via product page

Caption: Comparison of PLGA and SLN synthesis workflows.

Section 5: Characterization Protocols

Thorough characterization is essential to ensure the formulation meets quality standards for safety and efficacy.[9][17]

5.1. Particle Size, Polydispersity Index (PDI), and Zeta Potential

© 2026 BenchChem. All rights reserved.

- Technique: Dynamic Light Scattering (DLS) using an instrument like a Malvern Zetasizer.
- Protocol:
  - Dilute the nanoparticle suspension in deionized water to an appropriate concentration (to avoid multiple scattering effects).
  - Perform the measurement at 25°C.
  - For Zeta Potential, use the same diluted sample in a specific capillary cell.
- Quality Control Criteria:
  - Particle Size: Expected range is typically 100-300 nm for effective oral delivery.[18][19] Studies have reported sizes around 153 nm for L-T4 SLNs.[13]
  - PDI: A value < 0.3 indicates a relatively monodisperse and homogenous population.
  - Zeta Potential: This indicates surface charge and predicts stability against aggregation. A value of ±30 mV is generally considered stable. L-T4 SLNs have been reported with a zeta potential of -43 mV.[13]

5.2. Morphology

- Technique: Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM).
- Protocol (TEM):
  - Place a drop of the diluted nanoparticle suspension on a carbon-coated copper grid.
  - Allow it to air dry or use a negative stain (e.g., uranyl acetate) for better contrast.
  - Image the grid under the electron microscope.
- Expected Results: TEM/SEM images should confirm a spherical or near-spherical shape and corroborate the size data obtained from DLS.[13][20][21]

© 2026 BenchChem. All rights reserved.

5.3. Encapsulation Efficiency (EE) and Drug Loading (DL)

- Principle: This involves separating the encapsulated drug from the free drug and quantifying both.
- Protocol:
  - After centrifugation (for PLGA NPs) or dialysis, collect the supernatant or dialysate, which contains the free, unencapsulated drug.
  - Quantify the amount of levothyroxine in this fraction using a validated HPLC method or UV-Vis spectrophotometry (at ~225 nm).[22][23]
  - Calculate EE and DL using the following formulas:
    - EE (%) = (Total Drug - Free Drug) / Total Drug * 100
    - DL (%) = (Total Drug - Free Drug) / Weight of Nanoparticles * 100
- Expected Results: High EE is desirable to maximize the therapeutic payload. For L-T4, EE values greater than 85-98% have been reported for chitosan and lipid nanoparticles.[13][20][21]

Section 6: In Vitro Controlled Release Study Protocol

This protocol assesses how the drug is released from the nanoparticles over time in simulated physiological conditions.

6.1. Technique: Dialysis Bag Method

- Materials:
  - L-T4 loaded nanoparticle suspension.
  - Dialysis membrane (e.g., MWCO 12 kDa).

© 2026 BenchChem. All rights reserved.

- Release medium: Phosphate Buffered Saline (PBS), pH 7.4, to simulate intestinal conditions.
- Shaking water bath or incubator set to 37°C.

6.2. Step-by-Step Methodology

- Accurately measure a known quantity of L-T4 loaded nanoparticles (e.g., 2 mL) and place it inside the dialysis bag.
- Securely seal the bag and place it into a larger vessel containing 50 mL of pre-warmed PBS (pH 7.4).
- Place the entire setup in a shaking water bath at 37°C.
- At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24, 48 hours), withdraw a 1 mL aliquot from the release medium outside the bag.
- Immediately replace the withdrawn volume with 1 mL of fresh, pre-warmed PBS to maintain sink conditions.
- Analyze the concentration of levothyroxine in the collected aliquots using HPLC or UV-Vis spectrophotometry.
- Plot the cumulative percentage of drug released versus time.

6.3. Interpreting the Results

- A controlled-release formulation should exhibit an initial burst release followed by a sustained, slower release phase. For example, a study on alginate-chitosan nanoparticles showed a release of up to 78% over the first 20 hours.[18][19] Liposomal formulations have demonstrated controlled release over 48 hours.[22] The release kinetics can be fitted to mathematical models (e.g., Higuchi, Korsmeyer-Peppas) to understand the underlying release mechanism (e.g., diffusion vs. erosion).[18][19][24]

References

© 2026 BenchChem. All rights reserved.

- Nikzad, A. (Year N/A). Polymeric Nanoparticles for Targeted Drug Delivery: An Updated Review. Nano Nexus & Applications. [Link]
- Rostami, E., et al. (2014). Preparation of Solid Lipid Nanoparticles as Drug Carriers for Levothyroxine Sodium With in Vitro Drug Delivery Kinetic Characterization. Molecular Biology Reports, 41(5), 3521-3527. [Link]
- Al-Zhrany, A. A., et al. (2024). Polymeric Nanoparticles in Targeted Drug Delivery: Unveiling the Impact of Polymer Characterization and Fabrication. Polymers, 16(11), 1515. [Link]
- Mohanraj, V., & Chen, Y. (2007). A Brief Review on Polymeric Nanoparticles for Drug Delivery and Targeting. Semantic Scholar. [Link]
- D'Souza, A. A., & Shegokar, R. (2016). Polymeric Nanoparticles for Drug Delivery: Recent Developments and Future Prospects. Frontiers in Bioscience-Scholar, 8(2), 217-231. [Link]
- Rostami, E., et al. (2024). Investigation of Alginate-Chitosan nanoparticles As a Drug Carrier for Levothyroxine. Jundishapur Journal of Natural Pharmaceutical Products. [Link]

- D'Souza, A. A., & Shegokar, R. (2016). Polymeric Nanoparticles for Drug Delivery: Recent Developments and Future Prospects. Frontiers in Bioscience-Scholar, 8(2), 217-231. [Link]

- Shah, H. S., et al. (2019). Influence of Formulation and Processing Factors on Stability of **Levothyroxine Sodium Pentahydrate**. AAPS PharmSciTech, 20(2), 67. [Link]

- Rostami, E., et al. (2024). Investigation of Alginate-Chitosan nanoparticles As a Drug Carrier for Levothyroxine. Jundishapur Journal of Natural Pharmaceutical Products. [Link]

- Esomchukwu, O., et al. (2021). Levothyroxine Sodium – An Overview of Challenges Related to Interchangeability and Stability of Different Formulations. Journal of Endocrinology and Thyroid Research, 6(1). [Link]

- Esomchukwu, O., et al. (2021). Levothyroxine Sodium – An Overview of Challenges Related to Interchangeability and Stability of Different Formulations. Journal of Endocrinology and Thyroid Research, 6(1). [Link]

© 2026 BenchChem. All rights reserved.

- Danafar, H., & Rostamizadeh, K. (2018). Preparation and in vitro evaluation of injectable formulations of levothyroxine sodium using in situ forming hydrogel temperature-responsive systems based on PLA-PEG-PLA and PLGA-PEG-PLGA triblock copolymers. Journal of Pharmaceutical Investigation, 48(4), 439-453. [Link]
- Kashanian, S., & Rostami, E. (2014). Release profiles of levothyroxine sodium from the different lipid nanoparticles. ResearchGate. [Link]
- Rostami, E., et al. (2024). Investigation of Alginate-Chitosan nanoparticles As a Drug Carrier for Levothyroxine. Jundishapur Journal of Natural Pharmaceutical Products. [Link]
- Patel, H. (2003). The effect of formulation and processing variables on the stability of levothyroxine sodium tablets. Semantic Scholar. [Link]
- Rostami, E., et al. (2014). Preparation of solid lipid nanoparticles as drug carriers for levothyroxine sodium with in vitro drug delivery kinetic characterization. ProQuest. [Link]
- Joshi, M., & Suryanarayanan, R. (2021). **Levothyroxine Sodium Pentahydrate** Tablets - Formulation Considerations. Journal of Pharmaceutical Sciences, 110(11), 3627-3635. [Link]
- Rostami, E., et al. (2014). The Effect of Ultrasound Wave on Levothyroxine Release from Chitosan Nanoparticles. Advanced Materials Research, 829, 284-288. [Link]
- Liu, H., et al. (2023). Levothyroxine: Conventional and Novel Drug Delivery Formulations. Endocrine Reviews, 44(2), 266-284. [Link]
- Morais, E. C., et al. (2013). Synthetic Lipid Nanoparticles Targeting Steroid Organs. Journal of Nuclear Medicine, 54(11), 1951-1956. [Link]
- Rostami, E., et al. (2024). Controlled Delivery of Levothyroxine using a Drug carrier Cu(II) metal-organic framework. Nanomedicine Research Journal, 9(1), 38-51. [Link]
- Yilmaz, B., et al. (2025). Levothyroxine combined with selenium nanoparticles in one liposomal delivery system for hypothyroidism. Turkish Journal of Chemistry. [Link]
- Liu, H., et al. (2023). Levothyroxine: Conventional and Novel Drug Delivery Formulations. Endocrine Reviews, 44(2), 266-284. [Link]

© 2026 BenchChem. All rights reserved.

- Liu, H., et al. (2022). (PDF) Levothyroxine: Conventional and Novel Drug Delivery Formulations. ResearchGate. [Link]
- Rostami, E., et al. (2014). (PDF) The Effect of Ultrasound Wave on Levothyroxine Release from Chitosan Nanoparticles. ResearchGate. [Link]
- Liu, H., et al. (2023). LT4 and Drug Delivery. Endocrine Society. [Link]
- Rostami, E., et al. (2014). Preparation of solid lipid nanoparticles as drug carriers for levothyroxine sodium with in vitro drug delivery kinetic characterization. ResearchGate. [Link]
- Al-Dhuayan, L. K., et al. (2023). (PDF) Chitosan/Solid-Lipid Nanoparticles Hybrid Gels for Vaginal Delivery of Estradiol for Management of Vaginal Menopausal Symptoms. ResearchGate. [Link]
- Aati, H. Y., et al. (2024). A review on lipid and polymeric nano-based 17-β-estradiol delivery systems. Future Journal of Pharmaceutical Sciences, 10(1), 1-13. [Link]
- O'Driscoll, J., et al. (2025). An Investigation into the Influence of Experimental Conditions on In Vitro Drug Release from Immediate-Release Tablets of Levothyroxine Sodium and Its Relation to Oral Bioavailability. ResearchGate. [Link]
- Fogolari, O., et al. (2023). Progesterone-loaded solid lipid nanoparticles for use in the regulation of the estrous cycle in female rats. Semantic Scholar. [Link]
- Yilmaz, B., et al. (2022). Levothyroxine combined with selenium nanoparticles in one liposomal delivery system for hypothyroidism. Turkish Journal of Chemistry, 46(5), 1599-1611. [Link]
- Acar, T., & Koç, F. N. (2022). Poly(hydroxyethylmethacrylate-co-methacryloyl glutamic acid) nanocarrier system for controlled release of levothyroxine. ResearchGate. [Link]
- Bayan, M., et al. (2016). Solid Lipid Nanoparticles as Efficient Drug and Gene Delivery Systems: Recent Breakthroughs. Current Drug Delivery, 13(7), 1017-1030. [Link]
- Lee, Y., et al. (2018). Bioinspired Long-Acting Mucoadhesive Gastric Patch for Levothyroxine Delivery. ACS Applied Materials & Interfaces, 10(10), 8547-8556. [Link]

© 2026 BenchChem. All rights reserved.

- Rostamizadeh, K., et al. (2020). (PDF) Optimization and in Vitro Evaluation of Injectable Sustained-Release of Levothyroxine Using PLGA-PEG-PLGA. ResearchGate. [Link]
- Yalcin, A., et al. (2019). Development of PLGA-Triiodothyronine Nanoparticles for Targeted Delivery in the Cardioprotection Against Ischemic Insult. ResearchGate. [Link]
- Bharali, D. J., et al. (2013). Tetraiodothyroacetic acid-conjugated PLGA nanoparticles: a nanomedicine approach to treat drug-resistant breast cancer. Nanomedicine, 8(11), 1741-1752. [Link]
- Yilmaz, B., & Koç, F. N. (2022). Preparation and Characterization of Biopolymeric Hybrid Microbeads for Controlled Drug Delivery of Levothyroxine Sodium. GCRIS. [Link]
- Ferreira-Silva, M., et al. (2024). Ionic Levothyroxine Formulations: Synthesis, Bioavailability, and Cytotoxicity Studies. Semantic Scholar. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. juniperpublishers.com [juniperpublishers.com]
- 2. juniperpublishers.com [juniperpublishers.com]
- 3. academic.oup.com [academic.oup.com]
- 4. academic.oup.com [academic.oup.com]
- 5. researchgate.net [researchgate.net]
- 6. The effect of formulation and processing variables on the stability of levothyroxine sodium tablets. | Semantic Scholar [semanticscholar.org]
- 7. Levothyroxine Sodium Pentahydrate Tablets - Formulation Considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. mdpi.com [mdpi.com]

- 10. Polymeric Nanoparticles for Drug Delivery: Recent Developments and Future Prospects [ouci.dntb.gov.ua]
- 11. Polymeric Nanoparticles for Drug Delivery: Recent Developments and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Preparation and in vitro evaluation of injectable formulations of levothyroxine sodium using in situ forming hydrogel temperature-responsive systems based on PLA-PEG-PLA and PLGA-PEG-PLGA triblock copolymers - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Preparation of solid lipid nanoparticles as drug carriers for levothyroxine sodium with in vitro drug delivery kinetic characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
- 15. Solid Lipid Nanoparticles as Efficient Drug and Gene Delivery Systems: Recent Breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Preparation of solid lipid nanoparticles as drug carriers for levothyroxine sodium with in vitro drug delivery kinetic characterization - ProQuest [proquest.com]
- 17. A Brief Review on Polymeric Nanoparticles for Drug Delivery and Targeting | Semantic Scholar [semanticscholar.org]
- 18. Investigation of Alginate-Chitosan nanoparticles As a Drug Carrier for Levothyroxine (2024) | Elham Rostami [scispace.com]
- 19. brieflands.com [brieflands.com]
- 20. The Effect of Ultrasound Wave on Levothyroxine Release from Chitosan Nanoparticles [ouci.dntb.gov.ua]
- 21. researchgate.net [researchgate.net]
- 22. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
- 23. researchgate.net [researchgate.net]
- 24. researchgate.net [researchgate.net]

- To cite this document: BenchChem. [Application Notes & Protocols: Nanoparticle-Based Formulations for Controlled Release of Levothyroxine]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1662789/docs#application-notes-protocols-nanoparticle-based-formulations-for-controlled-release-of-levothyroxine]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved.

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.